Cas no 210289-72-8 (Amoxicillin Dimer (penicilloic acid form))

• Product Name: Amoxicillin Dimer (penicilloic acid form)
• CAS No: 210289-72-8
• MF: C₃₂H₄₀N₆O₁₁S₂
• MW: 748.823605537415
• CID: 1071989
• PubChem ID: 101948365
• Update Time: 2025-06-13

Amoxicillin Dimer (penicilloic acid form) Chemical and Physical Properties

Names and Identifiers

• Amoxicillin Dimer (penicilloic acid form)
• Amoxicillin EP impurity K
• Amoxicillin Impurity K
• 210289-72-8

• Inchi： 1S/C32H40N6O11S2/c1-31(2)21(29(46)47)37-26(50-31)19(35-23(41)17(33)13-5-9-15(39)10-6-13)25(43)34-18(14-7-11-16(40)12-8-14)24(42)36-20(28(44)45)27-38-22(30(48)49)32(3,4)51-27/h5-12,17-22,26-27,37-40H,33H2,1-4H3,(H,34,43)(H,35,41)(H,36,42)(H,44,45)(H,46,47)(H,48,49)/t17?,18?,19?,20-,21-,22-,26+,27+/m0/s1
• InChI Key： YJFZGYXDUKQVQI-WSKMHKSISA-N
• SMILES： S1[C@H](C(C(NC(C2C=CC(=CC=2)O)C(N[C@H](C(=O)O)[C@@H]2N[C@@H](C(=O)O)C(C)(C)S2)=O)=O)NC(C(C2C=CC(=CC=2)O)N)=O)N[C@@H](C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 748.21964846 g/mol
• Monoisotopic Mass: 748.21964846 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 51
• Rotatable Bond Count: 13
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 340
• Molecular Weight: 748.8

Additional information on Amoxicillin Dimer (penicilloic acid form)

Comprehensive Analysis of Amoxicillin Dimer (penicilloic acid form) (CAS No. 210289-72-8): Properties, Applications, and Industry Insights

The Amoxicillin Dimer (penicilloic acid form), identified by its CAS No. 210289-72-8, is a critical derivative of the widely used antibiotic amoxicillin. This compound has garnered significant attention in pharmaceutical research due to its unique structural properties and potential applications in drug stability studies. As the demand for antibiotic degradation products and pharmaceutical impurities analysis grows, understanding this dimer's characteristics becomes essential for quality control and regulatory compliance.

Chemically, the Amoxicillin Dimer forms through the degradation of amoxicillin under specific conditions, particularly in aqueous solutions. The penicilloic acid form represents one of the primary degradation pathways, making it a crucial marker for studying drug stability. Researchers and pharmaceutical manufacturers frequently analyze this compound to assess drug shelf life and formulation integrity, especially in light of increasing regulatory scrutiny on pharmaceutical impurities.

Recent advancements in analytical chemistry techniques have enabled more precise detection and quantification of Amoxicillin Dimer (penicilloic acid form). High-performance liquid chromatography (HPLC) coupled with mass spectrometry has become the gold standard for identifying such degradation products in pharmaceutical preparations. This is particularly relevant as the industry faces growing challenges with antibiotic stability in various formulations and storage conditions.

The significance of CAS No. 210289-72-8 extends beyond quality control. In research settings, this compound serves as a valuable reference standard for investigating amoxicillin degradation pathways. With increasing concerns about antibiotic efficacy and the emergence of antimicrobial resistance, understanding how antibiotics break down has become a hot topic in pharmaceutical and microbiological research.

From a regulatory perspective, the Amoxicillin Dimer falls under the category of pharmaceutical impurities that must be monitored according to guidelines from organizations like the FDA and ICH. The allowable limits for such dimers in final drug products are strictly regulated, making accurate detection methods for CAS No. 210289-72-8 crucial for compliance. This has led to increased demand for high-purity reference standards of this compound among analytical laboratories.

In the context of green chemistry and sustainable pharmaceuticals, studies on Amoxicillin Dimer (penicilloic acid form) contribute to understanding environmental fate of antibiotics. As wastewater treatment plants and environmental scientists examine pharmaceutical pollution, knowledge about antibiotic degradation products like this dimer helps assess ecological impacts and develop better removal strategies.

The synthesis and characterization of CAS No. 210289-72-8 present unique challenges for chemists. The compound's stability profile requires careful handling and storage conditions to prevent further degradation. This has implications for reference material manufacturers who must ensure long-term stability of their products while maintaining strict quality assurance standards.

Looking ahead, research into Amoxicillin Dimer and similar degradation products will likely expand as regulatory requirements become more stringent. The pharmaceutical industry's focus on drug safety and product quality ensures ongoing interest in compounds like CAS No. 210289-72-8. Furthermore, the growing field of pharmaceutical forensics may utilize knowledge about such dimers in authenticity testing and counterfeit detection.

For researchers working with amoxicillin-containing formulations, understanding the formation and behavior of Amoxicillin Dimer (penicilloic acid form) is essential. The compound serves as an important indicator of drug degradation and can significantly impact bioavailability studies. As formulation scientists develop more complex delivery systems, the stability of active pharmaceutical ingredients against dimerization becomes an increasingly important consideration.

In conclusion, CAS No. 210289-72-8 represents more than just a degradation product—it's a critical marker in pharmaceutical quality control, a subject of environmental concern, and a valuable research tool. The continued study of Amoxicillin Dimer (penicilloic acid form) will undoubtedly contribute to safer, more effective antibiotic therapies and better understanding of pharmaceutical stability in an era of increasing regulatory demands and environmental awareness.